Cas no 2243515-78-6 ((4-Ethylthiophen-3-yl)methanamine;hydrochloride)
(4-Ethylthiophen-3-yl)methanamine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-6487617
- (4-Ethylthiophen-3-yl)methanamine;hydrochloride
- 2243515-78-6
- (4-ethylthiophen-3-yl)methanamine hydrochloride
-
- Inchi: 1S/C7H11NS.ClH/c1-2-6-4-9-5-7(6)3-8;/h4-5H,2-3,8H2,1H3;1H
- InChI Key: UKCWYXQKAMOSSC-UHFFFAOYSA-N
- SMILES: Cl.S1C=C(CN)C(=C1)CC
Computed Properties
- Exact Mass: 177.0378983g/mol
- Monoisotopic Mass: 177.0378983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 85
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.3Ų
(4-Ethylthiophen-3-yl)methanamine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6487617-0.05g |
(4-ethylthiophen-3-yl)methanamine hydrochloride |
2243515-78-6 | 95.0% | 0.05g |
$252.0 | 2025-03-15 | |
| Enamine | EN300-6487617-0.1g |
(4-ethylthiophen-3-yl)methanamine hydrochloride |
2243515-78-6 | 95.0% | 0.1g |
$376.0 | 2025-03-15 | |
| Enamine | EN300-6487617-0.25g |
(4-ethylthiophen-3-yl)methanamine hydrochloride |
2243515-78-6 | 95.0% | 0.25g |
$538.0 | 2025-03-15 | |
| Enamine | EN300-6487617-0.5g |
(4-ethylthiophen-3-yl)methanamine hydrochloride |
2243515-78-6 | 95.0% | 0.5g |
$847.0 | 2025-03-15 | |
| Enamine | EN300-6487617-1.0g |
(4-ethylthiophen-3-yl)methanamine hydrochloride |
2243515-78-6 | 95.0% | 1.0g |
$1086.0 | 2025-03-15 | |
| Enamine | EN300-6487617-2.5g |
(4-ethylthiophen-3-yl)methanamine hydrochloride |
2243515-78-6 | 95.0% | 2.5g |
$2127.0 | 2025-03-15 | |
| Enamine | EN300-6487617-5.0g |
(4-ethylthiophen-3-yl)methanamine hydrochloride |
2243515-78-6 | 95.0% | 5.0g |
$3147.0 | 2025-03-15 | |
| Enamine | EN300-6487617-10.0g |
(4-ethylthiophen-3-yl)methanamine hydrochloride |
2243515-78-6 | 95.0% | 10.0g |
$4667.0 | 2025-03-15 | |
| 1PlusChem | 1P028AB2-50mg |
(4-ethylthiophen-3-yl)methanaminehydrochloride |
2243515-78-6 | 95% | 50mg |
$363.00 | 2024-05-25 | |
| 1PlusChem | 1P028AB2-100mg |
(4-ethylthiophen-3-yl)methanaminehydrochloride |
2243515-78-6 | 95% | 100mg |
$527.00 | 2024-05-25 |
(4-Ethylthiophen-3-yl)methanamine;hydrochloride Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on (4-Ethylthiophen-3-yl)methanamine;hydrochloride
Introduction to (4-Ethylthiophen-3-yl)methanamine;hydrochloride (CAS No. 2243515-78-6)
(4-Ethylthiophen-3-yl)methanamine;hydrochloride (CAS No. 2243515-78-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Ethylthiophen-3-ylmethylamine hydrochloride, is a derivative of thiophene, a heterocyclic aromatic organic compound with a sulfur atom in its ring structure. The addition of an ethyl group and an amine functionality to the thiophene ring imparts unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.
The chemical structure of (4-Ethylthiophen-3-yl)methanamine;hydrochloride consists of a thiophene ring with an ethyl substituent at the 4-position and a methylamine group attached to the 3-position. The hydrochloride salt form enhances its solubility and stability, which are crucial factors for its use in pharmaceutical formulations. The compound's molecular formula is C9H13N·HCl, and it has a molecular weight of approximately 176.66 g/mol.
Recent studies have highlighted the potential therapeutic applications of (4-Ethylthiophen-3-yl)methanamine;hydrochloride. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a critical role in various physiological processes, including mood regulation, sleep, and appetite. Compounds that can modulate these receptors have shown promise in treating conditions such as depression, anxiety, and sleep disorders. A study published in the *Journal of Medicinal Chemistry* demonstrated that (4-Ethylthiophen-3-yl)methanamine;hydrochloride exhibits selective binding to serotonin receptors, particularly the 5-HT2A subtype, which is implicated in several psychiatric disorders.
In addition to its potential as a serotonin receptor modulator, (4-Ethylthiophen-3-yl)methanamine;hydrochloride has also been investigated for its antioxidant properties. Thiophene derivatives are known for their ability to scavenge free radicals and protect cells from oxidative stress. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that (4-Ethylthiophen-3-yl)methanamine;hydrochloride effectively reduced oxidative damage in neuronal cells, suggesting its potential as a neuroprotective agent. This property could be particularly beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The pharmacokinetic profile of (4-Ethylthiophen-3-yl)methanamine;hydrochloride has been studied to evaluate its suitability for therapeutic use. Preclinical studies have shown that the compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, it exhibits low toxicity and minimal side effects, making it a promising candidate for further clinical development.
Clinical trials are currently underway to assess the safety and efficacy of (4-Ethylthiophen-3-yl)methanamine;hydrochloride in various therapeutic indications. Early results from Phase I trials have been encouraging, with the compound demonstrating good tolerability and pharmacodynamic effects consistent with its proposed mechanism of action. These findings have paved the way for more advanced clinical trials to explore its potential as a treatment for psychiatric disorders and neurodegenerative diseases.
The synthesis of (4-Ethylthiophen-3-yl)methanamine;hydrochloride involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-ethylthiophene with an appropriate amine precursor, followed by salt formation with hydrochloric acid. The process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.
In conclusion, (4-Ethylthiophen-3-yl)methanamine;hydrochloride (CAS No. 2243515-78-6) is a promising compound with potential applications in the treatment of various medical conditions. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, (4-Ethylthiophen-3-yl)methanamine;hydrochloride is poised to play a significant role in advancing medical treatments for psychiatric disorders and neurodegenerative diseases.
2243515-78-6 ((4-Ethylthiophen-3-yl)methanamine;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)